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Compound of Interest

Compound Name: 1-Methoxyheptane

Cat. No.: B13389018 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physical properties of 1-
methoxyheptane (CAS No: 629-32-3), also known as heptyl methyl ether. The information is

compiled and presented to serve as a foundational resource for its application in research and

development.

Core Physical and Chemical Properties
1-Methoxyheptane is a colorless, oily liquid.[1] Its fundamental properties are summarized in

the table below, providing a quantitative look at its physical characteristics. These parameters

are critical for its handling, use in synthetic chemistry, and for the development of formulations.
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Property Value Units

Molecular Formula C8H18O -

Molecular Weight 130.23 g/mol

Boiling Point 150 - 150.5 °C at 760 mmHg

Melting Point -94 (estimated) °C

Density 0.78 - 0.795 g/cm³

Refractive Index 1.404 - 1.4073 -

Flash Point 35.8 °C

Vapor Pressure 4.87 mmHg at 25°C

Experimental Methodologies: A General Overview
While specific experimental protocols for the determination of 1-methoxyheptane's physical

properties are not readily available in the cited literature, standardized methods are routinely

employed for such characterizations. The following outlines the general procedures for

determining the key physical constants of a liquid compound like 1-methoxyheptane.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a substance like 1-methoxyheptane, a common laboratory method is distillation.

Apparatus:

A round-bottom flask

A distillation head with a thermometer adapter

A condenser

A receiving flask

A heating mantle or oil bath
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A calibrated thermometer

Procedure:

The liquid sample (1-methoxyheptane) is placed in the round-bottom flask along with boiling

chips to ensure smooth boiling.

The distillation apparatus is assembled. The thermometer bulb is positioned so that its top is

level with the side arm of the distillation head leading to the condenser.

The sample is heated gently.

As the liquid boils, the vapor rises, and the temperature on the thermometer will increase.

The boiling point is recorded as the temperature at which the vapor and liquid are in

equilibrium, characterized by a stable temperature reading while the liquid is actively distilling

and condensing into the receiving flask.

The atmospheric pressure is also recorded, as boiling point is pressure-dependent.

Determination of Density
Density, the mass per unit volume, is a fundamental physical property. For a liquid, it is typically

determined using a pycnometer or a digital density meter.

Apparatus:

A pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube

through it)

A high-precision analytical balance

A constant-temperature water bath

Procedure:

The empty pycnometer is cleaned, dried, and its mass is accurately weighed.
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The pycnometer is filled with the sample liquid (1-methoxyheptane), ensuring no air

bubbles are trapped. The stopper is inserted, and any excess liquid is carefully wiped from

the outside.

The filled pycnometer is placed in a constant-temperature water bath until it reaches thermal

equilibrium.

The pycnometer is removed, dried, and its mass is accurately weighed.

The mass of the liquid is determined by subtracting the mass of the empty pycnometer.

The volume of the pycnometer is determined by repeating the procedure with a reference

liquid of known density, such as deionized water.

The density of the sample is calculated by dividing the mass of the sample by the volume of

the pycnometer.

Determination of Refractive Index
The refractive index of a substance is a dimensionless number that describes how light

propagates through that medium. It is a characteristic property and is often used to identify and

assess the purity of liquid samples.

Apparatus:

A refractometer (e.g., an Abbé refractometer)

A constant-temperature water bath to control the temperature of the refractometer prisms

Procedure:

The refractometer is calibrated using a standard liquid with a known refractive index.

The temperature of the refractometer prisms is set to a standard value, typically 20°C or

25°C, using the circulating water bath.

A few drops of the liquid sample (1-methoxyheptane) are placed on the prism surface.
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The prism is closed, and the operator looks through the eyepiece.

The controls are adjusted to bring the dividing line between the light and dark fields into

sharp focus on the crosshairs of the eyepiece.

The refractive index is read directly from the instrument's scale.

Workflow for Physical Property Determination
The logical flow for characterizing the physical properties of a liquid sample like 1-
methoxyheptane is depicted in the following diagram.
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General Workflow for Physical Property Determination of a Liquid Compound
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Caption: A generalized workflow for determining the physical properties of a liquid.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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